Cas no 446254-84-8 (BENZENE, 1,2,3-TRIBROMO-5-(2,5-DIBROMOPHENOXY)-)

BENZENE, 1,2,3-TRIBROMO-5-(2,5-DIBROMOPHENOXY)- structure
446254-84-8 structure
Product Name:BENZENE, 1,2,3-TRIBROMO-5-(2,5-DIBROMOPHENOXY)-
CAS No:446254-84-8
MF:C12H5Br5O
MW:564.687499761581
CID:3365529
PubChem ID:86208554
Update Time:2025-04-21

BENZENE, 1,2,3-TRIBROMO-5-(2,5-DIBROMOPHENOXY)- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 1,2,3-TRIBROMO-5-(2,5-DIBROMOPHENOXY)-
    • 3I2QO8WHXJ
    • 2,3',4',5,5'-Pentabromodiphenyl ether
    • Q27257239
    • BDE-124
    • DTXSID20879932
    • UNII-3I2QO8WHXJ
    • 446254-84-8
    • PBDE 124
    • Inchi: 1S/C12H5Br5O/c13-6-1-2-8(14)11(3-6)18-7-4-9(15)12(17)10(16)5-7/h1-5H
    • InChI Key: FGHJTAAHIFEHLT-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC(OC2=CC(Br)=CC=C2Br)=CC(Br)=C1Br

Computed Properties

  • Exact Mass: 563.622
  • Monoisotopic Mass: 559.626
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2
  • XLogP3: 6.9
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